Cas no 93433-44-4 (1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-)

• Product Name: 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-
• CAS No: 93433-44-4
• Molecular Formula: C₁₆H₁₆O
• Molecular Weight: 224.3
• CID: 5520199
• PubChem ID: 3729688

1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)- Properties

Names and Identifiers

• 1-Butanone, 1-(1,2-dihydro-5-acenaphthylenyl)-
• G69824
• 1-(1,2-Dihydroacenaphthylen-5-yl)-1-butanone
• MFCD00959398
• 1-(1,2-dihydroacenaphthylen-5-yl)butan-1-one
• 93433-44-4
• SY312840

• InChIKey： RLLAFRUVHLAKOC-UHFFFAOYSA-N
• Inchi： 1S/C16H16O/c1-2-4-15(17)13-10-9-12-8-7-11-5-3-6-14(13)16(11)12/h3,5-6,9-10H,2,4,7-8H2,1H3
• SMILES： C(C1=C2C3=C(C=C1)CCC3=CC=C2)(=O)CCC

Computed Properties

• Exact Mass: 224.120115130g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 3
• Monoisotopic Mass: 224.120115130g/mol
• Heavy Atom Count: 17
• Complexity: 296
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.5
• Topological Polar Surface Area: 17.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Butyrophenones